Cas no 24224-99-5 (Phenylsulfonyl cyanide)

• Product Name: Phenylsulfonyl cyanide
• CAS No: 24224-99-5
• MF: C₇H₅NO₂S
• MW: 167.185100317001
• CID: 240512
• PubChem ID: 10313279
• Update Time: 2025-04-19

Phenylsulfonyl cyanide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl cyanide
• PHENYLSULFONYL CYANIDE
• Benzolsulfonyl-cyanid
• J-015403
• SCHEMBL2045248
• Benzenesulfonyl cyanide, technical, >=98.0% (HPLC)
• starbld0018757
• Benzenesulfonylformonitrile
• AM20030434
• NS00127528
• 24224-99-5
• phenyl sulfonylcyanide
• DTXSID40437977
• VKEVYOIDTOPARM-UHFFFAOYSA-N
• cyanophenyl sulfone
• DTXCID50388800
• Phenylsulfonyl cyanide

• Inchi： 1S/C7H5NO2S/c8-6-11(9,10)7-4-2-1-3-5-7/h1-5H
• InChI Key： VKEVYOIDTOPARM-UHFFFAOYSA-N
• SMILES： S(C#N)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 167.00400
• Monoisotopic Mass: 167.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.274 g/mL at 20 °C(lit.)
• Boiling Point: 271.5°C at 760 mmHg
• Flash Point: 118°C
• Refractive Index: n20/D 1.531
• PSA: 66.31000
• LogP: 2.02218

Phenylsulfonyl cyanide Security Information

• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： 36/37-45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25